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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

Introduction

C.I. Disperse Red 86 is an anthraquinone-based synthetic dye used extensively in the textile

industry for dyeing polyester and other synthetic fibers.[1][2] Due to inefficiencies in the dyeing

process, a significant fraction of the dye is released into industrial effluents.[3] Disperse Red 86

is characterized by its low water solubility and potential for bioaccumulation, posing a risk to

aquatic ecosystems.[4][5] Regulatory bodies and environmental monitoring agencies require

sensitive and reliable analytical methods to quantify the concentration of such dyes in

wastewater to ensure compliance with environmental discharge regulations.

This document provides detailed protocols for the quantification of C.I. Disperse Red 86 in

wastewater samples using two primary analytical techniques: High-Performance Liquid

Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) for high sensitivity

and specificity, and UV-Vis Spectrophotometry as a more accessible, alternative method.
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Property Value Reference

C.I. Name Disperse Red 86 [1][2]

CAS Number 12223-43-7 / 81-68-5 [1][6]

Molecular Formula C22H18N2O5S [1][2][7]

Molecular Weight 422.45 g/mol [1][2][7]

Chemical Class Anthraquinone [1][2]

Solubility

Insoluble in water, soluble in

organic solvents like acetone

and ethanol.

[4]

Protocol 1: Quantification by HPLC-MS/MS
This method offers high selectivity and sensitivity, making it ideal for detecting trace amounts of

Disperse Red 86 in complex wastewater matrices. The protocol involves sample pre-

concentration using Solid Phase Extraction (SPE) followed by instrumental analysis.

1. Materials and Reagents

Standards: C.I. Disperse Red 86 analytical standard

Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Formic acid (LC-MS grade),

Deionized water (18.2 MΩ·cm)

SPE Cartridges: C18 cartridges (e.g., 500 mg, 6 mL)

Glassware: Volumetric flasks, pipettes, autosampler vials

Equipment: Analytical balance, pH meter, ultrasonic bath, SPE manifold, HPLC-MS/MS

system

2. Experimental Protocol

2.1. Standard Solution Preparation
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Stock Solution (100 µg/mL): Accurately weigh 10 mg of C.I. Disperse Red 86 standard and

dissolve it in 100 mL of methanol in a volumetric flask.

Working Standards (0.5 - 100 ng/mL): Prepare a series of working standards by serial

dilution of the stock solution with a methanol/water (1:1 v/v) mixture.[8] These will be used to

construct the calibration curve.

2.2. Wastewater Sample Preparation (Solid Phase Extraction)

Filtration: Filter the collected wastewater sample (typically 100-500 mL) through a 0.45 µm

glass fiber filter to remove suspended solids.

SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol

followed by 5 mL of deionized water. Do not allow the cartridge to dry.

Sample Loading: Pass the filtered wastewater sample through the conditioned C18 cartridge

at a flow rate of approximately 5-10 mL/min.

Washing: Wash the cartridge with 5 mL of deionized water to remove interfering polar

compounds.

Elution: Elute the retained Disperse Red 86 from the cartridge using 5-10 mL of methanol or

acetonitrile.

Concentration & Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase

composition (e.g., 50:50 water/methanol with 0.1% formic acid).[8]

Final Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an

autosampler vial for analysis.

2.3. Instrumental Conditions

HPLC System: UPLC/HPLC System

Column: C18 reverse-phase column (e.g., 50 mm length, 2.1 mm i.d., 1.8 µm particle size)

Mobile Phase A: Water with 0.1% Formic Acid
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Mobile Phase B: Methanol or Acetonitrile with 0.1% Formic Acid

Gradient Program:

Start with 50% B, linearly increase to 100% B over 10-15 minutes.[8][9]

Hold at 100% B for 5 minutes for column cleaning.[8][9]

Return to initial conditions and equilibrate for 5 minutes.[8][9]

Flow Rate: 0.3 - 0.5 mL/min[8][9]

Injection Volume: 5 - 40 µL[8][9]

Mass Spectrometer: Triple Quadrupole Mass Spectrometer

Ionization Mode: Electrospray Ionization (ESI), Positive Mode[8][9]

Acquisition Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring

(MRM).[8][9][10] Precursor and product ions for Disperse Red 86 must be optimized by

infusing a standard solution.

2.4. Data Analysis

Construct a calibration curve by plotting the peak area of the analyte against the

concentration of the prepared standards.

Quantify the amount of C.I. Disperse Red 86 in the wastewater sample by interpolating its

peak area on the calibration curve.

Calculate the final concentration in the original wastewater sample, accounting for the pre-

concentration factor from the SPE step.

Protocol 2: Quantification by UV-Vis
Spectrophotometry
This method is simpler and more cost-effective than HPLC-MS/MS but may be susceptible to

interference from other absorbing compounds in the wastewater. It is suitable for screening
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purposes or for analyzing less complex wastewater matrices.

1. Materials and Reagents

Standards: C.I. Disperse Red 86 analytical standard

Solvent: Acetone or Methanol (Spectroscopic grade)

Dispersing Agent (Optional): A commercial dispersant like Fongranal® FB may be required to

create stable aqueous solutions for analysis of water samples.[11][12]

Glassware: Volumetric flasks, pipettes, quartz cuvettes

Equipment: Analytical balance, UV-Vis Spectrophotometer

2. Experimental Protocol

2.1. Determination of Maximum Wavelength (λmax)

Prepare a dilute solution (e.g., 10 µg/mL) of C.I. Disperse Red 86 in the chosen solvent

(e.g., acetone).

Scan the solution using the spectrophotometer over a wavelength range of 400-700 nm to

determine the wavelength of maximum absorbance (λmax).

2.2. Standard Solution Preparation

Stock Solution (100 µg/mL): Accurately weigh 10 mg of C.I. Disperse Red 86 and dissolve it

in 100 mL of the chosen solvent in a volumetric flask.

Working Standards: Prepare a series of at least five working standards (e.g., 1, 2, 5, 10, 15

µg/mL) by diluting the stock solution.

2.3. Wastewater Sample Preparation

Filtration: Filter the wastewater sample through a 0.45 µm filter to remove particulate matter.
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Extraction (if necessary): If the dye concentration is very low, a liquid-liquid extraction step

may be required. Extract a known volume of wastewater with a suitable organic solvent (e.g.,

dichloromethane). Evaporate the solvent and redissolve the residue in the analysis solvent.

Dilution: The filtered sample may need to be diluted with the solvent to ensure the

absorbance reading falls within the linear range of the calibration curve.

2.4. Instrumental Analysis

Set the spectrophotometer to the predetermined λmax.

Use the pure solvent as a blank to zero the instrument.[13]

Measure the absorbance of each of the standard solutions and the prepared wastewater

sample.

2.5. Data Analysis

Create a calibration curve by plotting the absorbance of the standards versus their known

concentrations (Beer's Law plot).[14]

Determine the concentration of C.I. Disperse Red 86 in the sample by using the measured

absorbance and the equation of the line from the calibration curve.

Adjust the calculated concentration for any dilution or concentration steps performed during

sample preparation.

Quantitative Data Summary
The following table summarizes the typical performance characteristics of the described

analytical methods for disperse dyes.
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Parameter HPLC-MS/MS UV-Vis Spectrophotometry

Limit of Detection (LOD) ~0.01 - 2.0 ng/L ~2.47 x 10⁻⁶ mol/L (~1.0 mg/L)

Limit of Quantification (LOQ) ~0.05 - 8.0 ng/L ~8.22 x 10⁻⁶ mol/L (~3.5 mg/L)

Linearity Range 0.5 - 100 ng/mL 1 - 20 mg/L (Typical)

Recovery >70% (with SPE) 85 - 115%

Specificity Very High Low to Moderate

Reference [8] [11][12]

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the quantification of C.I. Disperse
Red 86 in wastewater, emphasizing the HPLC-MS/MS protocol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://academic.oup.com/chromsci/article/53/8/1257/312075
https://www.scielo.br/j/jbchs/a/zVfySLYx3St3M3dYKST4mLj/?lang=en
https://www.researchgate.net/publication/262634780_Spectrophotometric_Evaluation_of_the_Behavior_of_Disperse_Red_1_Dye_in_Aqueous_Media_and_its_Interaction_with_Calf_Thymus_ds-DNA
https://www.benchchem.com/product/b077459?utm_src=pdf-body
https://www.benchchem.com/product/b077459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Handling

Sample Preparation (SPE)

Analysis & Quantification

1. Wastewater
Sample Collection

2. Filtration
(0.45 µm filter)

4. Sample Loading

3. SPE Cartridge
Conditioning

5. Washing

6. Elution

7. Concentration &
Reconstitution

8. Instrumental Analysis
(HPLC-MS/MS)

9. Data Processing
(Peak Integration)

10. Quantification
(vs. Calibration Curve)

Result:
Concentration of

Disperse Red 86 (mg/L)

Click to download full resolution via product page

Caption: Workflow for C.I. Disperse Red 86 analysis in wastewater.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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